Cas no 29958-83-6 (1H-Benzimidazole-2-carbonitrile,6-fluoro-)

• Product Name: 1H-Benzimidazole-2-carbonitrile,6-fluoro-
• CAS No: 29958-83-6
• MF: C₈H₄FN₃
• MW: 161.135864257813
• CID: 240627
• PubChem ID: 45078502
• Update Time: 2025-10-17

1H-Benzimidazole-2-carbonitrile,6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile,6-fluoro-
• 2-Benzimidazolecarbonitrile,5-fluoro- (8CI)
• 29958-83-6
• SCHEMBL1832199
• 5-fluoro-1H-benzo[d]imidazole-2-carbonitrile
• G66675
• 2-BENZIMIDAZOLECARBONITRILE, 5-FLUORO-
• 2-Benzimidazolecarbonitrile,5-fluoro-(8CI)
• DB-269684

• Inchi： 1S/C8H4FN3/c9-5-1-2-6-7(3-5)12-8(4-10)11-6/h1-3H,(H,11,12)
• InChI Key： XKOAMCIWVBHYSH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C#N)=N2

Computed Properties

• Exact Mass: 161.03902
• Monoisotopic Mass: 161.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 52.47